(2E)-3-cyclopropyl-3-(3,4-dimethylphenyl)prop-2-enoicacid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(2E)-3-cyclopropyl-3-(3,4-dimethylphenyl)prop-2-enoic acid is a cinnamic acid derivative characterized by a prop-2-enoic acid backbone with a cyclopropyl group and a 3,4-dimethylphenyl substituent.
Properties
IUPAC Name |
(E)-3-cyclopropyl-3-(3,4-dimethylphenyl)prop-2-enoic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O2/c1-9-3-4-12(7-10(9)2)13(8-14(15)16)11-5-6-11/h3-4,7-8,11H,5-6H2,1-2H3,(H,15,16)/b13-8+ | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDCHXJLDLGPJOM-MDWZMJQESA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=CC(=O)O)C2CC2)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)/C(=C/C(=O)O)/C2CC2)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.27 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Differences
The compound’s unique features include:
- 3,4-Dimethylphenyl group : Adds hydrophobicity and steric bulk, which may reduce solubility but improve membrane permeability.
Comparisons with key analogs are summarized below:
Table 1: Key Properties of (2E)-3-cyclopropyl-3-(3,4-dimethylphenyl)prop-2-enoic Acid and Analogs
*Molecular weights and pKa values are estimated based on substituent contributions.
Research Findings on Substituent Effects
Hydroxyl Groups (3,4-Dihydroxycinnamic acid): The 3,4-dihydroxy configuration in caffeic acid enhances antioxidant activity due to radical scavenging via phenolic -OH groups .
Fluorine Substituents (trans-3,4-Difluorocinnamic acid) : Fluorine atoms increase electronegativity, improving resistance to enzymatic degradation and altering binding affinity in drug candidates .
Cyclopropyl and Dimethylphenyl Groups : These substituents likely reduce aqueous solubility but may enhance interactions with hydrophobic enzyme pockets, suggesting utility in targeted therapeutics.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
